Octanal Octanal N-octylaldehyde is a colorless liquids with a strong fruity odor. Less dense than water and insoluble in water. Flash points 125 °F. Used in making perfumes and flavorings.
Octanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of caprylic acid (octanoic acid). It has a role as a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.
Octanal is a natural product found in Camellia sinensis, Humulus lupulus, and other organisms with data available.
Octanal is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 124-13-0
VCID: VC21009639
InChI: InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h8H,2-7H2,1H3
SMILES: CCCCCCCC=O
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol

Octanal

CAS No.: 124-13-0

Cat. No.: VC21009639

Molecular Formula: C8H16O

Molecular Weight: 128.21 g/mol

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Octanal - 124-13-0

Specification

Description N-octylaldehyde is a colorless liquids with a strong fruity odor. Less dense than water and insoluble in water. Flash points 125 °F. Used in making perfumes and flavorings.
Octanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of caprylic acid (octanoic acid). It has a role as a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.
Octanal is a natural product found in Camellia sinensis, Humulus lupulus, and other organisms with data available.
Octanal is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 124-13-0
Molecular Formula C8H16O
Molecular Weight 128.21 g/mol
IUPAC Name octanal
Standard InChI InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h8H,2-7H2,1H3
Standard InChI Key NUJGJRNETVAIRJ-UHFFFAOYSA-N
SMILES CCCCCCCC=O
Canonical SMILES CCCCCCCC=O
Boiling Point 171 °C
Colorform Colorless liquid
Colorless to light yellow liquid
Flash Point 125 °F (USCG, 1999)
125 °F (52 °C)
Melting Point -23 °C
Liquid Molar Volume = 0.15704 cu m/kmol; IG Heat of Formation = -2.8464X10+8 J/kmol; Heat of Fusion at Melting Point = 2.613X10+7 J/kmol

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